3-(3,4-Dimethoxyphenyl)-7-hydroxy-8-(1-pyrrolidinylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one
3-(3,4-Dimethoxyphenyl)-7-hydroxy-8-(1-pyrrolidinylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one
Brand Name:
Vulcanchem
CAS No.:
307535-01-9
VCID:
VC0380705
InChI:
InChI=1S/C23H22F3NO5/c1-30-17-8-5-13(11-18(17)31-2)19-20(29)14-6-7-16(28)15(12-27-9-3-4-10-27)21(14)32-22(19)23(24,25)26/h5-8,11,28H,3-4,9-10,12H2,1-2H3
SMILES:
COC1=C(C=C(C=C1)C2=C(OC3=C(C2=O)C=CC(=C3CN4CCCC4)O)C(F)(F)F)OC
Molecular Formula:
C23H22F3NO5
Molecular Weight:
449.4g/mol
3-(3,4-Dimethoxyphenyl)-7-hydroxy-8-(1-pyrrolidinylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one
CAS No.: 307535-01-9
Main Products
VCID: VC0380705
Molecular Formula: C23H22F3NO5
Molecular Weight: 449.4g/mol
| CAS No. | 307535-01-9 |
|---|---|
| Product Name | 3-(3,4-Dimethoxyphenyl)-7-hydroxy-8-(1-pyrrolidinylmethyl)-2-(trifluoromethyl)-4H-chromen-4-one |
| Molecular Formula | C23H22F3NO5 |
| Molecular Weight | 449.4g/mol |
| IUPAC Name | 3-(3,4-dimethoxyphenyl)-7-hydroxy-8-(pyrrolidin-1-ylmethyl)-2-(trifluoromethyl)chromen-4-one |
| Standard InChI | InChI=1S/C23H22F3NO5/c1-30-17-8-5-13(11-18(17)31-2)19-20(29)14-6-7-16(28)15(12-27-9-3-4-10-27)21(14)32-22(19)23(24,25)26/h5-8,11,28H,3-4,9-10,12H2,1-2H3 |
| Standard InChIKey | DTAFBYSMFUZQKM-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C(C=C1)C2=C(OC3=C(C2=O)C=CC(=C3CN4CCCC4)O)C(F)(F)F)OC |
| Canonical SMILES | COC1=C(C=C(C=C1)C2=C(OC3=C(C2=O)C=CC(=C3CN4CCCC4)O)C(F)(F)F)OC |
| PubChem Compound | 5435431 |
| Last Modified | Nov 11 2021 |
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